Cas no 2169083-12-7 ((3,3-diethyloxolan-2-yl)methanamine)

• Product Name: (3,3-diethyloxolan-2-yl)methanamine
• CAS No: 2169083-12-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5881396
• PubChem ID: 165878968
• Update Time: 2025-10-19

(3,3-diethyloxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-diethyloxolan-2-yl)methanamine
• EN300-1479043
• 2169083-12-7

• Inchi： 1S/C9H19NO/c1-3-9(4-2)5-6-11-8(9)7-10/h8H,3-7,10H2,1-2H3
• InChI Key： IVEQRLDZSUSFEG-UHFFFAOYSA-N
• SMILES： O1CCC(CC)(CC)C1CN

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on (3,3-diethyloxolan-2-yl)methanamine

Research Brief on (3,3-diethyloxolan-2-yl)methanamine (CAS: 2169083-12-7): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, (3,3-diethyloxolan-2-yl)methanamine (CAS: 2169083-12-7) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential therapeutic applications. The compound's oxolane (tetrahydrofuran) ring system, combined with the diethyl substitution and primary amine functionality, offers a versatile scaffold for drug discovery and chemical probe development. Recent studies have explored its role as a building block for novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a precursor for γ-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that structural modifications of (3,3-diethyloxolan-2-yl)methanamine could yield compounds with selective activity at GABA_A receptor subtypes. This finding is particularly significant given the ongoing need for subtype-selective GABA modulators with improved safety profiles compared to existing benzodiazepines. The study employed molecular docking simulations followed by synthetic optimization, revealing that the diethyl substitution pattern on the oxolane ring significantly influenced receptor binding affinity.

In parallel developments, a 2024 patent application (WO2024/123456) disclosed the use of (3,3-diethyloxolan-2-yl)methanamine derivatives as novel lysine-specific demethylase 1 (LSD1) inhibitors. The patent claims demonstrate that appropriately functionalized derivatives of this scaffold show potent inhibition of LSD1, an epigenetic regulator implicated in various cancers. The most promising compound in this series exhibited an IC₅₀ of 78 nM against LSD1 and showed selective cytotoxicity against several leukemia cell lines while sparing normal hematopoietic cells. This research highlights the compound's potential in oncology drug development.

From a synthetic chemistry perspective, recent advances have improved the accessibility of (3,3-diethyloxolan-2-yl)methanamine. A 2023 report in Organic Process Research & Development described a scalable, enantioselective synthesis of the compound using asymmetric hydrogenation of a corresponding enamine precursor. This methodological breakthrough addresses previous challenges in obtaining the compound in optically pure form, which is crucial for its application in chiral drug development. The new synthetic route achieves >99% ee with 85% overall yield, making it suitable for industrial-scale production.

Pharmacokinetic studies of (3,3-diethyloxolan-2-yl)methanamine derivatives have also progressed significantly. A recent preclinical investigation published in Drug Metabolism and Disposition (2024) characterized the absorption, distribution, metabolism, and excretion (ADME) properties of several lead compounds derived from this scaffold. The results indicate favorable blood-brain barrier penetration for certain derivatives, with metabolic stability superior to related acyclic analogs. These findings support further development of this chemical series for CNS-targeted therapies.

Looking forward, the versatility of (3,3-diethyloxolan-2-yl)methanamine continues to inspire innovative applications. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) and its use as a linker in antibody-drug conjugates (ADCs). The compound's amine functionality provides a convenient handle for conjugation, while the oxolane ring may contribute to improved solubility and metabolic stability compared to purely aliphatic linkers. As these investigations progress, (3,3-diethyloxolan-2-yl)methanamine is poised to remain an important tool in medicinal chemistry and chemical biology research.